molecular formula C12H8N2O2 B8613696 1,10-Phenanthroline-5,6-diol CAS No. 54258-43-4

1,10-Phenanthroline-5,6-diol

Cat. No. B8613696
CAS RN: 54258-43-4
M. Wt: 212.20 g/mol
InChI Key: JDVMJFIBTWIYJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,10-Phenanthroline-5,6-diol is a useful research compound. Its molecular formula is C12H8N2O2 and its molecular weight is 212.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,10-Phenanthroline-5,6-diol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,10-Phenanthroline-5,6-diol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

54258-43-4

Molecular Formula

C12H8N2O2

Molecular Weight

212.20 g/mol

IUPAC Name

1,10-phenanthroline-5,6-diol

InChI

InChI=1S/C12H8N2O2/c15-11-7-3-1-5-13-9(7)10-8(12(11)16)4-2-6-14-10/h1-6,15-16H

InChI Key

JDVMJFIBTWIYJX-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C3=C(C=CC=N3)C(=C2O)O)N=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

1 g of 1,10-phenanthroline-5,6-dione (reagent; manufactured and sold by Sigma-Aldrich Co., U.S.A.) and 0.691 g of dithioxamide (reagent; manufactured and sold by Tokyo Kasei Kogyo Co., Ltd., Japan) were added to 40 ml of ethanol, and the resultant mixture was refluxed under heating in an atmosphere of air for 13 hours. The resultant reaction mixture was allowed to cool to room temperature, and subjected to a suction filtration using a filter paper (pore diameter: 1 μm), thereby obtaining powders. For removing substances remaining unreacted in the obtained powders, the powders were washed with 100 ml of chloroform at room temperature while stirring, followed by a suction filtration using a filter paper (pore diameter: 1 μm), thereby obtaining 0.759 g of 5,6-dihydroxy-1,10-phenanthroline in the form of powders.
Quantity
1 g
Type
reactant
Reaction Step One
Name
dithioxamide
Quantity
0.691 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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